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Compound of Interest

Compound Name: 4-Thiazol-2-yl-benzaldehyde

Cat. No.: B171965

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Thiazol-2-yl-
benzaldehyde (CAS No. 198904-53-9), a heterocyclic aromatic compound utilized in various
research and development applications. Adherence to the following protocols is crucial for
ensuring personnel safety and maintaining a secure laboratory environment.

~hemical Identificati | Physical .

Property Value

IUPAC Name 4-(1,3-thiazol-2-yl)benzaldehyde[1]
Synonyms 4-Thiazol-2-yl-benzaldehyde

CAS Number 198904-53-9[1]

Molecular Formula C10H7NOS[1]

Molecular Weight 189.23 g/mol [2]

Physical State Solid[2]

Hazard Identification and Classification

4-Thiazol-2-yl-benzaldehyde is classified as a hazardous substance. The following tables
summarize its GHS classification and associated hazard and precautionary statements.
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GHS Hazard Classification[1]

Hazard Class Category
Acute Toxicity, Oral Category 4
Skin Irritation Category 2

Serious Eye Damage/Eye Irritation

Category 1 / Category 2A

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory tract irritation)

GHS Pictograms

Pictogram Description
P Skull and Crossbhones (denotes acute toxicity)
Exclamation Mark (denotes irritant, skin
A sensitizer, acute toxicity (harmful), narcotic
effects, respiratory tract irritant)
B Corrosion (denotes skin corrosion/burns, eye
W

damage, corrosive to metals)

Hazard and Precautionary Statements[1][2][3]
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Type Code Statement
Hazard H302 Harmful if swallowed.
H315 Causes skin irritation.

Causes serious eye damage /

H318 / H319 _ o
Causes serious eye irritation.
May cause respirator
H335 o Y _ P Y
irritation.
Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264 )
handling.
Do not eat, drink or smoke
P270 , ,
when using this product.
Use only outdoors or in a well-
pP271 .
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[2]
IF SWALLOWED: Call a
POISON CENTER or
P301+P312 o
doctor/physician if you feel
unwell.
IF ON SKIN: Wash with plenty
P302+P352

of soap and water.[3]

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.

P305+P351+P338 IF IN EYES: Rinse cautiously

with water for several minutes.
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Remove contact lenses, if
present and easy to do.

Continue rinsing.[2]

Immediately call a POISON

CENTER or doctor/physician. /
P310/P312 Call a POISON CENTER or

doctor/physician if you feel

unwell.

P330 Rinse mouth.

If skin irritation occurs: Get

P332+P313 _ _ _

medical advice/attention.

If eye irritation persists: Get
P337+P313 ) ) )

medical advice/attention.

Take off contaminated clothing
P362

and wash before reuse.

Store in a well-ventilated
P403+P233 place. Keep container tightly

closed.
P405 Store locked up.

Dispose of contents/container
P501 to an approved waste disposal

plant.

Toxicological Information

Specific quantitative toxicological data (LD50/LC50) for 4-Thiazol-2-yl-benzaldehyde is not
readily available. However, data for the structurally related compound, benzaldehyde, is
provided for reference.

Toxicological Data for Benzaldehyde
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Route of Exposure  Species Value Reference
Not specified in
Oral LD50 Rat 1300 mg/kg
search results
] Not specified in
Dermal LD50 Rabbit >1250 mg/kg

search results

Experimental Protocols
Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 4-Thiazol-2-yl-benzaldehyde to
determine the appropriate PPE. The following diagram outlines the minimum recommended

PPE.

4 Minimum PPE for Handling 4-Thiazol-2-yl-benzaldehyde

Lab Coat Chemical-resistant Gloves Safety Goggles
(fully buttoned) (e.g., Nitrile)

Click to download full resolution via product page

Minimum required Personal Protective Equipment.

Weighing and Handling Solid Compound

This protocol outlines the steps for safely weighing and handling solid 4-Thiazol-2-yl-

benzaldehyde.
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Work within a certified
chemical fume hood.

A

Don appropriate PPE
(see PPE diagram).

A

Place a weigh boat
on the analytical balance
and tare.

A

Carefully transfer the solid
from the stock bottle to the
weigh boat using a clean spatula.

\

[ Record the mass of the solid. j

A

Transfer the weighed solid to the
reaction vessel or container.

Y

Clean the spatula and any
residual solid from the balance.

A

Dispose of contaminated weigh boat
and gloves as hazardous waste.

:

Click to download full resolution via product page

Workflow for weighing solid 4-Thiazol-2-yl-benzaldehyde.
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Preparation of a Solution

This protocol describes the safe preparation of a solution of 4-Thiazol-2-yl-benzaldehyde.

o Preparation: Work within a certified chemical fume hood. Ensure all necessary glassware is
clean and dry.

e Don PPE: Wear a lab coat, chemical-resistant gloves, and safety goggles.

e Weigh Solid: Following the protocol in section 4.2, weigh the required amount of 4-Thiazol-2-
yl-benzaldehyde.

e Add Solvent: To the vessel containing the solid, add the appropriate solvent in portions while
stirring to facilitate dissolution.

o Ensure Complete Dissolution: Continue stirring until the solid is completely dissolved. Gentle
heating may be applied if the solvent's properties and the reaction conditions permit, but this
should be done with caution.

» Labeling: Clearly label the container with the chemical name, concentration, solvent, date,
and appropriate hazard pictograms.

o Storage: Store the solution in a tightly sealed container in a designated and well-ventilated
storage area, away from incompatible materials.

Storage and Incompatibility

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep
containers tightly closed when not in use.

Incompatible Materials: While specific incompatibility data for 4-Thiazol-2-yl-benzaldehyde is
limited, based on its chemical structure (containing thiazole and benzaldehyde moieties), it
should be kept away from:

e Strong Oxidizing Agents: May react violently.

o Strong Reducing Agents: May lead to hazardous reactions.
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e Strong Bases and Acids: Can cause decompaosition or violent reactions.
o Peroxides: Potential for explosive peroxide formation, a known hazard for aldehydes.

Emergency Procedures

First Aid Measures
Exposure First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) )

upper and lower eyelids. Get medical attention

immediately.[3]

In case of contact, immediately flush skin with
plenty of water for at least 15 minutes while

Skin Contact removing contaminated clothing and shoes. Get
medical attention if irritation develops and
persists.[3]

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o o )
respiration. If breathing is difficult, give oxygen.
Get medical aid.[3]
If swallowed, do NOT induce vomiting. Get
Ingestion medical aid immediately. Call a poison control

center.[3]

Spill Response

The appropriate response to a spill depends on its size and location. The following diagram
provides a decision-making workflow for handling a solid spill of 4-Thiazol-2-yl-benzaldehyde.
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Solid Spill of
4-Thiazol-2-yl-benzaldehyde
Occurs

Assess the spill.
Is it large or small?

Evacuate the area. Don appropriate PPE
Alert others. (include respiratory protection
Contact EHS. if powder is airborne).

:

Contain the spill by gently
covering with an inert absorbent
material (e.g., sand, vermiculite).

;

Carefully sweep or scoop the
material into a labeled
hazardous waste container.

;

Decontaminate the spill area with
a suitable solvent and then
soap and water.

:

Dispose of all contaminated
materials as hazardous waste.

Click to download full resolution via product page

Decision workflow for a solid chemical spill.
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Detailed Spill Cleanup Protocol for a Small Spill:
o Alert Personnel: Immediately alert others in the vicinity.

e Don PPE: Put on a lab coat, safety goggles, and chemical-resistant gloves. If there is a risk
of airborne dust, a respirator may be necessary.

o Containment: Gently cover the spill with an inert absorbent material like sand or vermiculite
to prevent the powder from becoming airborne.[4]

o Collection: Carefully sweep the absorbed material into a designated hazardous waste
container.[4] Use non-sparking tools if there is any concern about static discharge.

o Decontamination: Wipe down the spill area with a cloth dampened with a suitable solvent
(e.g., ethanol), followed by a thorough cleaning with soap and water.

o Waste Disposal: All contaminated materials, including gloves, absorbent, and cleaning
cloths, must be placed in a sealed, labeled hazardous waste container for disposal according
to institutional and local regulations.

Disposal Considerations
All waste containing 4-Thiazol-2-yl-benzaldehyde, including unused product, contaminated
materials, and empty containers, must be disposed of as hazardous waste.[5]

o Waste Collection: Collect waste in a clearly labeled, sealed, and compatible container.

» Professional Disposal: Arrange for disposal through a licensed hazardous waste disposal
company. Do not dispose of this chemical down the drain or in regular trash.[5]

This technical guide is intended to provide comprehensive safety and handling information.
Always consult the Safety Data Sheet (SDS) and your institution's specific safety protocols
before working with 4-Thiazol-2-yl-benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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